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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 1,2-Dibromo-1-iodotrifluoroethane (CAS No. 216394-01-3). The information
herein is compiled from available safety data for the compound and analogous halogenated
hydrocarbons. It is imperative to supplement these guidelines with a thorough review of any
specific Safety Data Sheet (SDS) provided by the supplier and to conduct a comprehensive risk
assessment before use.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1,2-Dibromo-1-
iodotrifluoroethane is presented in the table below. This data is essential for understanding its
behavior under various laboratory conditions.
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Property Value

CAS Number 216394-01-3

Molecular Formula C2Br2Fsl

Molecular Weight 367.73 g/mol

Boiling Point 63-65 °C at 32 mmHg[1]
Density 1.515 g/cm3[1]

Flash Point 63-65 °C at 32 mmHg[1]

Hazard Identification and Safety Precautions

1,2-Dibromo-1-iodotrifluoroethane is classified as a hazardous substance. The primary

hazards are summarized in the table below, alongside recommended personal protective

equipment (PPE).

Hazard Classification

GHS Precautionary
Statements

Recommended Personal
Protective Equipment
(PPE)

Hazard Codes: Xi (Irritant)[1]

P260: Do not breathe
dust/fume/gas/mist/vapours/sp

ray.[1]

Eye/Face Protection: Chemical
safety goggles and/or a face
shield.

Risk Statements: 21/22
(Harmful in contact with skin
and if swallowed), 36/38
(Irritating to eyes and skin)[1]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

Skin Protection: Chemical-
resistant gloves (e.g., nitrile,
neoprene), lab coat, and

closed-toe shoes.

P301+P312: IF SWALLOWED:

call a POISON CENTER or
doctor/physician IF you feel

unwell.[1]

Respiratory Protection: Use in
a well-ventilated area or with a
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

recommended.
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Experimental Protocols
Protocol for Safe Handling and Use

This protocol outlines the necessary steps for safely handling 1,2-Dibromo-1-
iodotrifluoroethane in a laboratory setting.

e Engineering Controls: All work with this compound must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as
specified in the table above.

» Dispensing:

o Carefully open the container, avoiding splashing.

o Use a clean, dry syringe or pipette to transfer the liquid.

o Ensure all transfers are performed over a secondary containment tray to catch any spills.
» Reactions:

o When setting up reactions, ensure the apparatus is securely clamped and in a stable
position.

o If heating the compound, use a well-controlled heating mantle and monitor the
temperature closely.

e Post-Handling:
o Tightly seal the container immediately after use.
o Thoroughly clean the work area.
o Wash hands and any exposed skin with soap and water.

o Contaminated clothing should be removed and laundered before reuse.
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Protocol for Safe Storage

Proper storage is crucial to maintain the integrity of 1,2-Dibromo-1-iodotrifluoroethane and to
prevent accidents.

Storage Container: Store in the original, tightly sealed container.

Storage Conditions:
o Store in a cool, dry, and well-ventilated area.

o Keep away from sources of ignition, heat, and direct sunlight.

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
finely powdered metals.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Emergency Procedures
First Aid Measures

A summary of first aid procedures in case of exposure is provided below.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures

o Evacuation: Immediately evacuate the area.
e Ventilation: Ensure the area is well-ventilated.
e Containment:

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand).

o Place the absorbed material into a sealed, labeled container for disposal.
o Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

e Do not allow the spilled material to enter drains or waterways.
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Visualized Workflows

The following diagrams illustrate the logical flow of handling and emergency procedures.
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Handling and Storage Workflow
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Emergency Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1,2-Dibromo-1-
iodotrifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349380#handling-and-storage-procedures-for-1-2-
dibromo-1-iodotrifluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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